Cas no 66718-80-7 (Propanedinitrile, (1-butylpentylidene)-)

Propanedinitrile, (1-butylpentylidene)- structure
66718-80-7 structure
Product Name:Propanedinitrile, (1-butylpentylidene)-
CAS No:66718-80-7
MF:C12H18N2
MW:190.284722805023
CID:395903
PubChem ID:22112103
Update Time:2025-04-19

Propanedinitrile, (1-butylpentylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, (1-butylpentylidene)-
    • 2-nonan-5-ylidenepropanedinitrile
    • (Nonan-5-ylidene)propanedinitrile
    • SCHEMBL7887279
    • DTXSID00622509
    • 66718-80-7
    • Inchi: 1S/C12H18N2/c1-3-5-7-11(8-6-4-2)12(9-13)10-14/h3-8H2,1-2H3
    • InChI Key: JQIHLJRXCBCPEU-UHFFFAOYSA-N
    • SMILES: N#C/C(/C#N)=C(\CCCC)/CCCC

Computed Properties

  • Exact Mass: 190.146998583g/mol
  • Monoisotopic Mass: 190.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 47.6Ų
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